![molecular formula C20H18N2O4S B302688 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid](/img/structure/B302688.png)
3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid
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Overview
Description
3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid, also known as MTB, is a synthetic compound that has been extensively studied for its potential use in scientific research.
Mechanism of Action
The mechanism of action of 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid involves the inhibition of the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of DNA and RNA. This compound binds to the active site of DHFR and prevents the conversion of dihydrofolate to tetrahydrofolate, which is essential for the synthesis of nucleotides. This leads to the inhibition of DNA and RNA synthesis, and ultimately, the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and side effects in animal studies. This compound has also been shown to have antioxidant properties and to reduce oxidative stress in cells. In addition, this compound has been shown to have anti-inflammatory properties and to reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid in lab experiments include its potency, selectivity, and low toxicity. This compound has also been shown to have synergistic effects with other chemotherapy drugs, which can enhance the efficacy of cancer treatment. However, the limitations of using this compound in lab experiments include its solubility and stability issues, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research and development of 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid. One direction is to optimize the synthesis method of this compound to improve its solubility and stability. Another direction is to investigate the potential use of this compound in combination with other chemotherapy drugs for cancer treatment. Furthermore, the potential use of this compound in other diseases, such as autoimmune diseases and neurological disorders, can also be explored.
Synthesis Methods
The synthesis of 3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid involves the condensation reaction between 3-methyl-2-(methylimino)-4-thiazolidinone and 4-(chloromethyl)benzoic acid, followed by the reaction with 4-hydroxybenzaldehyde. The final product is obtained by acidification and crystallization. The purity of this compound can be confirmed by various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
3-[(4-{[3-Methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid has been extensively studied for its potential use in scientific research, particularly in the field of cancer research. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been shown to enhance the efficacy of chemotherapy drugs, such as doxorubicin and cisplatin, in cancer treatment.
properties
Molecular Formula |
C20H18N2O4S |
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Molecular Weight |
382.4 g/mol |
IUPAC Name |
3-[[4-[(Z)-(3-methyl-2-methylimino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy]methyl]benzoic acid |
InChI |
InChI=1S/C20H18N2O4S/c1-21-20-22(2)18(23)17(27-20)11-13-6-8-16(9-7-13)26-12-14-4-3-5-15(10-14)19(24)25/h3-11H,12H2,1-2H3,(H,24,25)/b17-11-,21-20? |
InChI Key |
BNCVVNZVBZPQDH-GIKHVEQZSA-N |
Isomeric SMILES |
CN=C1N(C(=O)/C(=C/C2=CC=C(C=C2)OCC3=CC(=CC=C3)C(=O)O)/S1)C |
SMILES |
CN=C1N(C(=O)C(=CC2=CC=C(C=C2)OCC3=CC=CC(=C3)C(=O)O)S1)C |
Canonical SMILES |
CN=C1N(C(=O)C(=CC2=CC=C(C=C2)OCC3=CC(=CC=C3)C(=O)O)S1)C |
Origin of Product |
United States |
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